Cas no 25376-38-9 (Phenol, tribromo-)

Phenol, tribromo- structure
Phenol, tribromo- structure
Product Name:Phenol, tribromo-
CAS No:25376-38-9
MF:C6H3Br3O
MW:330.799419641495
CID:267076
PubChem ID:32928
Update Time:2025-04-19

Phenol, tribromo- Chemical and Physical Properties

Names and Identifiers

    • Phenol, tribromo-
    • 3,4,5-Tribromophenol
    • phenol, 3,4,5-tribromo-
    • NS00124193
    • OUCSIUCEQVCDEL-UHFFFAOYSA-N
    • SCHEMBL94834
    • tribromphenol
    • DTXSID20275011
    • 25376-38-9
    • 138507-65-0
    • 2,3,4-tribromophenol
    • Inchi: 1S/C6H3Br3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
    • InChI Key: OUCSIUCEQVCDEL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CC=1O)Br)Br

Computed Properties

  • Exact Mass: 327.77329
  • Monoisotopic Mass: 327.77340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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